Cas no 17615-42-8 (5-Nitro-2-pyrrolidin-1-ylbenzonitrile)

• Product Name: 5-Nitro-2-pyrrolidin-1-ylbenzonitrile
• CAS No: 17615-42-8
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• MDL: MFCD02930952
• CID: 3088441
• PubChem ID: 2899490
• Update Time: 2025-04-21

5-Nitro-2-pyrrolidin-1-ylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-2-(pyrrolidin-1-yl)benzonitrile
• SMR000269279
• 17615-42-8
• MLS000681005
• LS-01843
• MFCD02930952
• AKOS000321721
• H23654
• CHEMBL1460259
• CS-0271769
• STK360653
• Z31197353
• HMS2580P08
• DB-113799
• SR-01000235405
• ALBB-004931
• Oprea1_297276
• 5-nitro-2-pyrrolidin-1-ylbenzonitrile
• SR-01000235405-1
• 5-nitro-2-(1-pyrrolidinyl)benzonitrile
• 5-Nitro-2-pyrrolidin-1-ylbenzonitrile

• MDL： MFCD02930952
• Inchi： 1S/C11H11N3O2/c12-8-9-7-10(14(15)16)3-4-11(9)13-5-1-2-6-13/h3-4,7H,1-2,5-6H2
• InChI Key： LQNJKMAVTCVCCJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=C(C#N)C=1)N1CCCC1)=O

Computed Properties

• Exact Mass: 217.085126602Da
• Monoisotopic Mass: 217.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds